Cas no 51794-18-4 (2-(piperidin-1-ylmethyl)pyridine dihydrochloride)

• Product Name: 2-(piperidin-1-ylmethyl)pyridine dihydrochloride
• CAS No: 51794-18-4
• MF: C₁₁H₁₈Cl₂N₂
• MW: 249.180020809174
• CID: 1574320
• PubChem ID: 3016691
• Update Time: 2025-04-21

2-(piperidin-1-ylmethyl)pyridine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(piperidin-1-ylmethyl)pyridine dihydrochloride
• 2-(1-Piperidinylmethyl)pyridine dihydrochloride
• 2-(beta-Piperidinomethyl)pyridine dihydrochloride
• Pyridine, 2-(1-piperidinylmethyl)-, dihydrochloride
• 51794-18-4
• 2-(piperidin-1-ylmethyl)pyridine;dihydrochloride
• CS-W018358
• DTXSID40199720
• BCA79418
• D77833
• 2-[(piperidin-1-yl)methyl]pyridine dihydrochloride

• Inchi： 1S/C11H16N2.2ClH/c1-4-8-13(9-5-1)10-11-6-2-3-7-12-11;;/h2-3,6-7H,1,4-5,8-10H2;2*1H
• InChI Key： ZRDFMTHQQRVJIP-UHFFFAOYSA-N
• SMILES： Cl.Cl.N1(CC2C=CC=CN=2)CCCCC1

Computed Properties

• Exact Mass: 248.08494
• Monoisotopic Mass: 248.0847040g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 141
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 16.1Ų

Experimental Properties

• PSA: 16.13